N-(1-Cyanocyclohexyl)-4-pyrazol-1-ylpyridine-2-carboxamide

• IUPAC Name: N-(1-cyanocyclohexyl)-4-pyrazol-1-ylpyridine-2-carboxamide
• InChI: InChI=1S/C16H17N5O/c17-12-16(6-2-1-3-7-16)20-15(22)14-11-13(5-9-18-14)21-10-4-8-19-21/h4-5,8-11H,1-3,6-7H2,(H,20,22)
• InChI Key: WQOFMPPYIVAOGY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)C2=NC=CC(=C2)N3C=CC=N3
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

“N-(1-Cyanocyclohexyl)-4-pyrazol-1-ylpyridine-2-carboxamide” is a complex organic compound. It contains a cyclohexyl group, a pyrazole ring, a pyridine ring, and a carboxamide group. The presence of these functional groups suggests that this compound could have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the cyclohexyl group, followed by the introduction of the cyanide group to form a nitrile. The pyrazole and pyridine rings could then be formed through cyclization reactions. Finally, the carboxamide group could be introduced through a reaction with a carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The cyclohexyl group would likely adopt a chair conformation, while the pyrazole and pyridine rings would be planar. The carboxamide group could form hydrogen bonds with other molecules, potentially leading to interesting supramolecular structures.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. The nitrile group could be hydrolyzed to form a carboxylic acid, or it could undergo addition reactions with nucleophiles. The pyrazole and pyridine rings could participate in electrophilic aromatic substitution reactions, while the carboxamide group could be involved in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. It would likely be a solid at room temperature, and its solubility would depend on the solvent used. The presence of the nitrile and carboxamide groups could make it polar, while the cyclohexyl group could impart some degree of hydrophobicity.

Safety And Hazards

As with any chemical compound, handling “N-(1-Cyanocyclohexyl)-4-pyrazol-1-ylpyridine-2-carboxamide” would require appropriate safety precautions. The compound could be harmful if swallowed, inhaled, or if it comes into contact with the skin. It’s always recommended to use personal protective equipment and work in a well-ventilated area when handling chemical substances.